Cas no 2171249-05-9 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-hydroxypropanoic acid)
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-hydroxypropanoic acid
- (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-3-hydroxypropanoic acid
- EN300-1573343
- 2171249-05-9
-
- Inchi: 1S/C25H21FN2O6/c26-15-9-14(23(30)28-22(12-29)24(31)32)10-16(11-15)27-25(33)34-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21-22,29H,12-13H2,(H,27,33)(H,28,30)(H,31,32)/t22-/m0/s1
- InChI Key: KQDBHCNBSDCRCT-QFIPXVFZSA-N
- SMILES: FC1=CC(C(N[C@H](C(=O)O)CO)=O)=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 464.13836456g/mol
- Monoisotopic Mass: 464.13836456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 729
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 125Ų
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1573343-50mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171249-05-9 | 50mg |
$2306.0 | 2023-09-24 | ||
| Enamine | EN300-1573343-100mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171249-05-9 | 100mg |
$2415.0 | 2023-09-24 | ||
| Enamine | EN300-1573343-250mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171249-05-9 | 250mg |
$2525.0 | 2023-09-24 | ||
| Enamine | EN300-1573343-500mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171249-05-9 | 500mg |
$2635.0 | 2023-09-24 | ||
| Enamine | EN300-1573343-1000mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171249-05-9 | 1000mg |
$2745.0 | 2023-09-24 | ||
| Enamine | EN300-1573343-2500mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171249-05-9 | 2500mg |
$5380.0 | 2023-09-24 | ||
| Enamine | EN300-1573343-5000mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171249-05-9 | 5000mg |
$7961.0 | 2023-09-24 | ||
| Enamine | EN300-1573343-10000mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171249-05-9 | 10000mg |
$11805.0 | 2023-09-24 | ||
| Enamine | EN300-1573343-0.05g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171249-05-9 | 0.05g |
$2306.0 | 2023-05-26 | ||
| Enamine | EN300-1573343-0.1g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171249-05-9 | 0.1g |
$2415.0 | 2023-05-26 |
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-hydroxypropanoic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-hydroxypropanoic acid
Comprehensive Guide to (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-hydroxypropanoic acid (CAS No. 2171249-05-9)
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-hydroxypropanoic acid (CAS No. 2171249-05-9) is a specialized fluorinated amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, making it highly valuable in solid-phase peptide synthesis (SPPS). Its unique structure, combining a fluorophenyl group and a hydroxypropanoic acid moiety, offers versatility in designing bioactive peptides and small-molecule drugs.
The growing demand for custom peptide synthesis and drug discovery has increased interest in Fmoc-protected amino acids like this compound. Researchers frequently search for terms such as "Fmoc-amino acid applications", "fluorinated peptide building blocks", and "CAS 2171249-05-9 uses", highlighting its relevance in modern biochemistry. The compound's high purity and compatibility with automated synthesizers make it a preferred choice for laboratories focusing on peptide-based therapeutics.
One of the key advantages of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-hydroxypropanoic acid is its role in developing targeted drug delivery systems. The fluorine atom enhances metabolic stability, while the hydroxypropanoic acid group improves solubility—a critical factor in bioavailability optimization. Recent studies have explored its potential in cancer research and neurological disorder treatments, aligning with trending searches like "peptide drugs for oncology" and "Fmoc compounds in CNS research".
From a synthetic chemistry perspective, this compound exemplifies the convergence of fluorine chemistry and peptide engineering. The Fmoc group allows for mild deprotection conditions, reducing side reactions during multi-step syntheses. Its chiral center at the 2-position ensures stereochemical integrity, crucial for maintaining biological activity in final products. These features address common queries such as "how to handle Fmoc-amino acids" and "fluorophenyl derivatives in medicinal chemistry".
Quality control of CAS 2171249-05-9 involves advanced analytical techniques including HPLC, mass spectrometry, and chiral purity analysis. Suppliers typically provide certificates of analysis (CoA) detailing parameters like ≥98% purity and residual solvent levels, responding to industry demands for GMP-compliant intermediates. The compound's storage requires protection from light and moisture at -20°C, as indicated by frequent searches for "storage conditions for Fmoc compounds".
Emerging applications of this fluorinated building block include PROTAC development and peptide-drug conjugates (PDCs), two rapidly growing areas in biopharmaceuticals. Its phenylfluorine moiety facilitates π-stacking interactions in protein binding, while the hydroxy acid enables conjugation chemistry. These properties align with trending topics like "next-generation peptide therapeutics" and "fluorine in drug design", making it a compound of significant research interest.
When working with (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-hydroxypropanoic acid, researchers should consider its solubility characteristics (typically in DMF or DMSO) and coupling efficiency in peptide elongation reactions. Optimization protocols often appear in searches like "Fmoc-5F-Phg-OH coupling methods" and "fluorinated amino acid incorporation". The compound's MSDS should be reviewed for proper handling, though it doesn't fall under hazardous classifications.
The market for specialty amino acid derivatives like CAS 2171249-05-9 continues to expand, driven by personalized medicine and peptide-based drug development. Current pricing trends reflect its status as a high-value research chemical, with suppliers offering quantities ranging from milligrams to kilograms. Industry reports frequently cite growing demand for fluorinated pharmaceutical intermediates, matching search patterns such as "Fmoc amino acid market growth" and "fluorophenyl compounds suppliers".
In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-hydroxypropanoic acid represents a sophisticated tool for peptide chemists and medicinal researchers. Its combination of Fmoc protection, fluorine substitution, and chiral integrity addresses multiple challenges in modern drug discovery. As the pharmaceutical industry increasingly focuses on peptide therapeutics and targeted molecules, this compound's importance will likely continue to grow, making it a subject worthy of both scientific attention and commercial interest.
2171249-05-9 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)